Cas no 25977-23-5 ((5-Methyl-1,2,4-oxadiazol-3-yl)methanol)

• Product Name: (5-Methyl-1,2,4-oxadiazol-3-yl)methanol
• CAS No: 25977-23-5
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD08059801
• CID: 253601
• PubChem ID: 16767502
• Update Time: 2025-05-19

(5-Methyl-1,2,4-oxadiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1,2,4-oxadiazol-3-yl)methanol
• 1,2,4-Oxadiazole-3-methanol,5-methyl-
• (5-Methyl-[1,2,4]oxadiazol-3-yl)-methanol
• 25977-23-5
• F13043
• BB 0261709
• AB43139
• (5-methyl-1,2,4-oxadiazol-3-yl)methanol, AldrichCPR
• 3-hydroxymethyl-5-methyl-1,2,4-oxadiazol
• Z431951982
• 1,2,4-OXADIAZOLE-3-METHANOL, 5-METHYL-
• SCHEMBL2288930
• QAMJOTCGJONJDI-UHFFFAOYSA-N
• 5-methyl-1,2,4-oxadiazol-3-yl-methanol
• DTXSID70587999
• AS-47272
• CS-0138283
• AKOS005174520
• FT-0683928
• MFCD08059801
• EN300-64615
• ALBB-014792
• DB-028611
• STK787828

• MDL： MFCD08059801
• Inchi： 1S/C4H6N2O2/c1-3-5-4(2-7)6-8-3/h7H,2H2,1H3
• InChI Key： QAMJOTCGJONJDI-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(CO)=N1

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.497
• PSA: 59.15000
• LogP: -0.12970

(5-Methyl-1,2,4-oxadiazol-3-yl)methanol Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on (5-Methyl-1,2,4-oxadiazol-3-yl)methanol

Compound CAS No. 25977-23-5: (5-Methyl-1,2,4-Oxadiazol-3-yl)Methanol

(5-Methyl-1,2,4-Oxadiazol-3-yl)Methanol, also known by its CAS number 25977-23-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a methyl group at the 5-position of the oxadiazole ring and a hydroxymethyl group at the 3-position imparts unique chemical properties to this molecule.

The molecular structure of (5-Methyl-1,2,4-Oxadiazol-3-yl)Methanol is characterized by its rigid planar geometry due to the aromatic nature of the oxadiazole ring. This rigidity contributes to its stability and reactivity in various chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These applications leverage the compound's ability to act as a ligand, facilitating the formation of complex networks with desirable properties for gas storage and catalysis.

One of the most intriguing aspects of CAS No. 25977-23-5 is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for drug discovery due to its ability to interact with biological targets through hydrogen bonding and π–π interactions. For instance, studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for therapeutic agents.

In terms of synthesis, (5-Methyl-1,2,4-Oxadiazol-3-yl)Methanol can be prepared via various methods, including cyclization reactions involving aldehydes or ketones with appropriate nitrogen-containing precursors. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental footprint associated with its production.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 100°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various solution-based chemical processes. Additionally, spectroscopic studies have revealed that the compound exhibits strong UV absorption bands due to its conjugated system, which can be exploited in applications such as sensors and optical materials.

Recent research has focused on understanding the electronic properties of CAS No. 25977-23-5. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity. These findings have implications for its use in electronic devices and energy storage systems. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and coordination chemistry.

In conclusion, (5-Methyl-1,2,4-Oxadiazol-3-yl)Methanol (CAS No. 25977-23) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.